Cas no 1217649-42-7 ((2R,3R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-hydroxy-3-(naphthalen-1-yl)propanoic acid)

• Product Name: (2R,3R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-hydroxy-3-(naphthalen-1-yl)propanoic acid
• CAS No: 1217649-42-7
• MF: C₂₈H₂₃NO₅
• MW: 453.485927820206
• CID: 1035587
• PubChem ID: 40787451
• Update Time: 2025-08-05

(2R,3R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-hydroxy-3-(naphthalen-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R,3R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-hydroxy-3-(naphthalen-1-yl)propanoic acid
• AG-B-36835
• AK119192
• CTK7G2393
• KB-206393
• MolPort-003-795-007
• N-FMOC-(2R,3R)-3-AMINO-2-HYDROXY-3-NAPHTHALEN-1-YL-PROPANOIC ACID
• N-Fmoc-3-(R)-Amino-2-(R)-hydroxy-3-naphthalen-1-yl-propionic acid
• (2R,3R)-3-({[(9H-Fluoren-9-yl)methoxy]carbonyl}amino)-2-hydroxy-3-(naphthalen-1-yl)propanoic acid
• n-fmoc-3-(r)-amino-2-(r)-hydroxy-3-naphthalen-1-ylpropanoic acid
• (2R,3R)-3-(9H-fluoren-9-ylmethoxycarbonylamino)-2-hydroxy-3-naphthalen-1-ylpropanoic acid
• 1217649-42-7
• DTXSID80654626
• (2R,3R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-hydroxy-3-(naphthalen-1-yl)propanoicacid

• MDL： MFCD07363732
• Inchi： 1S/C28H23NO5/c30-26(27(31)32)25(23-15-7-9-17-8-1-2-10-18(17)23)29-28(33)34-16-24-21-13-5-3-11-19(21)20-12-4-6-14-22(20)24/h1-15,24-26,30H,16H2,(H,29,33)(H,31,32)/t25-,26-/m1/s1
• InChI Key： BUZJFSDHZCMMQV-CLJLJLNGSA-N
• SMILES： O(C(N[C@@H]([C@H](C(=O)O)O)C1=CC=CC2C=CC=CC1=2)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 453.15800
• Monoisotopic Mass: 453.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• PSA: 95.86000
• LogP: 5.25600

Additional information on (2R,3R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-hydroxy-3-(naphthalen-1-yl)propanoic acid

Introduction to (2R,3R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-hydroxy-3-(naphthalen-1-yl)propanoic acid (CAS No. 1217649-42-7)

CAS No. 1217649-42-7 refers to a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, formally known as (2R,3R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-hydroxy-3-(naphthalen-1-yl)propanoic acid, is a complex molecule with a unique structural framework that makes it a promising candidate for various therapeutic applications. The intricate arrangement of functional groups, including amino, carboxylic acid, and fluorenylmethoxy substituents, contributes to its versatile reactivity and potential biological activity.

The fluorenylmethoxy moiety in the compound's name is particularly noteworthy, as it introduces a rigid aromatic system that can enhance the stability and bioavailability of drug candidates. This structural feature is often exploited in medicinal chemistry to improve pharmacokinetic properties, such as solubility and metabolic resistance. Additionally, the presence of multiple stereocenters, specifically the (2R,3R) configuration, underscores the compound's chiral nature, which is critical for many biologically active molecules.

Recent advancements in drug discovery have highlighted the importance of chiral auxiliaries and catalysts in asymmetric synthesis. The (2R,3R)-configuration of this compound suggests that it may be synthesized using enantioselective methods, which are increasingly favored for producing enantiomerically pure pharmaceuticals. This approach not only enhances the efficacy of the drug but also minimizes unwanted side effects associated with racemic mixtures.

The naphthalen-1-yl group in the molecule adds another layer of complexity and potential functionality. Naphthalene derivatives are well-documented for their diverse biological activities, ranging from anti-inflammatory to anticancer properties. The integration of this group into the (2R,3R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-hydroxy-3-(naphthalen-1-yl)propanoic acid structure may confer specific interactions with biological targets, making it a valuable scaffold for further derivatization.

In the realm of biomedicine, this compound has been explored for its potential role in modulating key biological pathways. The combination of hydroxyl and carboxylic acid functionalities provides multiple sites for interaction with enzymes and receptors. Such features are often leveraged in the design of protease inhibitors, kinase modulators, and other enzyme-targeted therapies. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain therapeutic targets.

The fluorenylmethoxy carbonyl (Fmoc) group is another critical aspect of this molecule. Fmoc chemistry is widely used in peptide synthesis due to its stability and ease of removal under mild conditions. While this compound is not a peptide per se, the presence of an Fmoc moiety suggests potential applications in peptidomimetic drug design or as an intermediate in more complex synthetic pathways.

Current research trends indicate that multifunctional compounds are gaining prominence in drug development. The (2R,3R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-hydroxy-3-(naphthalen-1-yl)propanoic acid structure exemplifies this trend by incorporating multiple pharmacophoric elements within a single molecule. Such design strategies allow for simultaneous targeting of multiple pathways or enhancement of drug-drug interactions.

The hydroxy group at the 2-position introduces polarity to the molecule, which can influence its solubility and membrane permeability. This feature is particularly important for oral bioavailability and cellular uptake. Optimizing such hydroxyl-containing structures is a common strategy in medicinal chemistry to achieve desired pharmacokinetic profiles.

In conclusion, (2R,3R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-hydroxy-3-(naphthalen-1-y l)propanoic acid (CAS No. 1217649-42-7) represents a sophisticated molecular entity with significant potential in pharmaceutical research. Its unique structural features—such as the fluorenylmethoxy, naphthalen-1-y l, and (2R,3R) configurations—make it an attractive candidate for further investigation into various therapeutic applications. As synthetic methodologies continue to evolve, compounds like this one will play a crucial role in advancing drug discovery and development.